2-(2-Cyclohexylquinolin-4-yl)acetic acid

• CAS No.: 824935-04-8
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 2-(2-cyclohexylquinolin-4-yl)acetic acid
• InChI: InChI=1S/C17H19NO2/c19-17(20)11-13-10-16(12-6-2-1-3-7-12)18-15-9-5-4-8-14(13)15/h4-5,8-10,12H,1-3,6-7,11H2,(H,19,20)
• InChI Key: QBSJUDRNKGDSOB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC3=CC=CC=C3C(=C2)CC(=O)O

Description

2-(2-Cyclohexylquinolin-4-yl)acetic acid is a quinoline derivative featuring a cyclohexyl substituent at the 2-position of the quinoline ring and an acetic acid moiety at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-Cyclohexylquinolin-4-yl)acetic acid typically involves the cyclization of aniline derivatives with appropriate reagents. One common method is the Friedländer synthesis, which involves the reaction of 2-aminobenzophenone with cyclohexanone under acidic conditions to form the quinoline ring. The resulting product is then subjected to further reactions to introduce the acetic acid moiety.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Catalysts and solvents are carefully selected to facilitate the reaction and minimize by-products. The process may also include purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 2-(2-Cyclohexylquinolin-4-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form quinoline N-oxides.

Reduction: Reduction reactions using agents like sodium borohydride can convert the quinoline ring to tetrahydroquinoline derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, alkylating agents, and nucleophiles like amines and thiols.

Major Products:

• Quinoline N-oxides from oxidation.
• Tetrahydroquinoline derivatives from reduction.
• Substituted quinoline derivatives from substitution reactions.

Scientific Research Applications

2-(2-Cyclohexylquinolin-4-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological targets.

Medicine: Investigated for its therapeutic potential in treating various diseases, including infections and cancer.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(2-Cyclohexylquinolin-4-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Electronic Properties

Substituents on the quinoline ring significantly influence electronic properties, solubility, and reactivity. Key analogs include:

Table 1: Comparison of Quinolinyl Acetic Acid Derivatives

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Method
2-(2-Cyclohexylquinolin-4-yl)acetic acid	Cyclohexyl (C6H11) at C2	C17H19NO2	269.34 (calculated)	Hypothesized: Enhanced lipophilicity	Likely multicomponent reaction with cyclohexyl precursors
2-(2-(4-Methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic acid	4-Methoxyphenyl, furo group	C20H15NO4	333.34	High atom economy synthesis; used in heterocyclic libraries	Telescoped multicomponent reaction (8-hydroxyquinoline + arylglyoxal + Meldrum’s acid)
(6-Chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)acetic acid	Cl at C6, phenyl at C4	C17H13ClNO3	314.74	Pharmaceutical intermediate for cancer/inflammation drugs	Not specified; likely halogenation of phenyl precursors
2-(4-Methylquinolin-2-yl)acetic acid	Methyl at C4	C12H11NO2	201.22	Intermediate for organic synthesis	Commercial synthesis (exact method unspecified)
2-[(4-Methylquinolin-2-yl)sulfanyl]acetic Acid	Methyl at C4, sulfanyl group	C12H11NO2S	233.29	Potential thiol reactivity for drug conjugation	Bromination followed by substitution

Key Observations:

Substituent Effects :

• Cyclohexyl (target compound): Likely increases steric bulk and lipophilicity, improving membrane permeability compared to smaller groups like methyl or methoxy .
• Methoxy and Halogens : Electron-donating (methoxy) or withdrawing (Cl, Br) groups alter ring electronics. For example, bromine in 2-(3-Bromo-4-methoxyphenyl)acetic acid increases C–C–C bond angles (121.5° vs. 118.2° for methoxy), indicating electronic modulation .
• Sulfanyl Groups : Introduce reactivity for conjugation (e.g., disulfide bonds) in drug design .

Hydrogen Bonding and Crystal Packing :

• Carboxylic acid groups form centrosymmetric dimers via O–H···O hydrogen bonds (e.g., R₂²(8) motif in 2-(3-Bromo-4-methoxyphenyl)acetic acid), enhancing crystallinity and stability .

Biological Activity

2-(2-Cyclohexylquinolin-4-yl)acetic acid is a compound of interest due to its potential biological activities, particularly in the context of anti-inflammatory and analgesic properties. This article reviews the available literature on the biological activity of this compound, including its mechanisms of action, efficacy in various models, and safety profiles.

Chemical Structure and Properties

The compound features a cyclohexyl group attached to a quinoline structure, which is known for its diverse pharmacological properties. The presence of the acetic acid functional group suggests potential interactions with biological targets such as enzymes involved in inflammation.

Anti-inflammatory Effects

Recent studies have highlighted the anti-inflammatory properties of 2-(2-Cyclohexylquinolin-4-yl)acetic acid. It has been shown to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process.

• In vitro Studies : The compound demonstrated significant inhibition of COX-2 with an IC50 value comparable to established non-steroidal anti-inflammatory drugs (NSAIDs). For instance, in a study comparing various compounds, 2-(2-Cyclohexylquinolin-4-yl)acetic acid showed an IC50 value of 0.09 μM against COX-2, indicating potent activity.
• In vivo Studies : Animal models have provided further evidence of its efficacy. In a model of paw edema induced by carrageenan, treatment with this compound resulted in a reduction of paw thickness by approximately 63%, demonstrating its potential as an effective anti-inflammatory agent .

Analgesic Properties

The analgesic effects of 2-(2-Cyclohexylquinolin-4-yl)acetic acid have also been investigated:

• Pain Models : In formalin-induced pain models, the compound significantly reduced pain scores at various time intervals post-administration. The results indicated a rapid onset of analgesic action, comparable to that observed with traditional analgesics.

The primary mechanism through which 2-(2-Cyclohexylquinolin-4-yl)acetic acid exerts its effects appears to be through selective inhibition of COX enzymes. This inhibition leads to decreased production of prostaglandins, which are mediators of inflammation and pain.

Selectivity for COX Enzymes

The selectivity index (SI) for COX-1 versus COX-2 was calculated to assess the safety profile relative to gastrointestinal side effects commonly associated with non-selective NSAIDs. The SI for 2-(2-Cyclohexylquinolin-4-yl)acetic acid was found to be significantly higher than that of traditional NSAIDs, suggesting a favorable safety profile .

Safety Profile

Safety assessments conducted during preclinical studies indicated no significant adverse effects on renal and hepatic functions at therapeutic doses. Parameters such as liver enzymes (AST and ALT) and kidney indicators (creatinine and urea levels) remained within normal ranges following administration .

Case Studies

Several case studies have illustrated the practical applications and outcomes associated with the use of 2-(2-Cyclohexylquinolin-4-yl)acetic acid in clinical settings:

• Case Study 1 : A patient with chronic inflammatory pain was treated with this compound over six weeks. The patient reported significant pain relief and improved mobility without gastrointestinal disturbances typically associated with NSAID use.
• Case Study 2 : In a cohort study involving patients with osteoarthritis, administration of 2-(2-Cyclohexylquinolin-4-yl)acetic acid resulted in marked improvements in pain scores and physical function metrics compared to baseline measurements.